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Compound of Interest

Compound Name: 2,2-Dichloroethanol

Cat. No.: B146553 Get Quote

A Comparative Analysis of Dichloroethanols as
Organic Solvents
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the solvent properties of 1,2-dichloroethanol and

2,2-dichloroethanol against a range of common laboratory solvents. The information

presented herein is intended to assist researchers in selecting the appropriate solvent for their

specific applications, with a focus on experimental data and established methodologies.

Physicochemical Properties of Dichloroethanols and
Alternative Solvents
The selection of an appropriate solvent is critical in chemical synthesis, chromatography, and

drug formulation. Dichloroethanols, with their unique combination of a hydroxyl group and

chlorine atoms, present interesting solvent characteristics. This section provides a comparative

table of their key physicochemical properties alongside those of other frequently used solvents.

It is important to note that experimental data for 1,2-dichloroethanol is limited, and as such,

some values presented are computed estimates.

Table 1: Comparative Physicochemical Properties of Selected Solvents
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Solvent
Chemical
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL at
20°C)

Dielectric
Constant

Refractiv
e Index
(n20/D)

1,2-

Dichloroeth

anol

C₂H₄Cl₂O 114.96 N/A N/A N/A N/A

2,2-

Dichloroeth

anol

C₂H₄Cl₂O 114.96 146[1]
1.404 (at

25°C)[1]
N/A 1.473[1]

Methanol CH₄O 32.04 64.7[2] 0.792 32.7 1.329

Ethanol C₂H₆O 46.07 78.37[3] 0.789[4] 24.55 1.361

Isopropyl

Alcohol
C₃H₈O 60.10 82.5[5] 0.786[5]

19.92 (at

25°C)[6]
1.377

Acetone C₃H₆O 58.08 56 0.791 21.4 1.359

Dichlorome

thane
CH₂Cl₂ 84.93 39.6[7] 1.327 9.08 1.424

Ethyl

Acetate
C₄H₈O₂ 88.11 77.1[8] 0.902

6.02 (at

25°C)[9]
1.372

Toluene C₇H₈ 92.14 110.6[10] 0.867[10]
2.38 (at

25°C)[10]
1.496

n-Hexane C₆H₁₄ 86.18 68.7[11] 0.659[11]
1.88 (at

25°C)[11]
1.375[11]

N/A - Not readily available in experimental literature.

Solubility Profile

The solubility of a substance is a key indicator of its utility as a solvent. 2,2-Dichloroethanol is
noted to be soluble in water.[12][13] This is attributed to the polarity imparted by the hydroxyl

and chlorine groups, as well as the capacity for hydrogen bonding.[13] In contrast, many

common organic solvents exhibit a range of miscibility with water and other organic
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compounds. For instance, ethanol is miscible with water and a wide array of organic solvents,

including acetone, benzene, and chloroform.[4] Toluene, a non-polar solvent, is relatively

insoluble in water but dissolves other non-polar compounds like oils and fats.[14][15] Hexane is

also a non-polar solvent, highly effective at dissolving oils and waxes.[16]

Experimental Protocols
The following sections detail the methodologies for determining key solvent properties.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. It is a fundamental physical property used for identification and purity assessment.

Apparatus:

Heating mantle or oil bath

Round-bottom flask

Condenser

Thermometer

Boiling chips

Procedure:

Place a small volume of the solvent and a few boiling chips into the round-bottom flask.

Set up a distillation apparatus with the flask, condenser, and a collection vessel.

Insert a thermometer through an adapter at the neck of the flask, ensuring the thermometer

bulb is positioned just below the side arm leading to the condenser.

Begin heating the flask gently.

Record the temperature at which a steady stream of distillate is collected. This temperature

is the boiling point.
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Determination of Density
Density is the mass per unit volume of a substance and is another important physical

characteristic.

Apparatus:

Pycnometer (a flask with a specific volume)

Analytical balance

Thermometer

Water bath

Procedure:

Clean and dry the pycnometer thoroughly and record its mass (m₁).

Fill the pycnometer with the solvent, ensuring no air bubbles are present.

Place the filled pycnometer in a constant temperature water bath until it reaches thermal

equilibrium.

Adjust the volume of the solvent to the calibration mark on the pycnometer.

Dry the outside of the pycnometer and weigh it (m₂).

The mass of the solvent is m₂ - m₁.

The density is calculated by dividing the mass of the solvent by the known volume of the

pycnometer.

Determination of Solvent Polarity via Dielectric Constant
The dielectric constant is a measure of a solvent's ability to separate opposite charges and is a

key indicator of its polarity.

Apparatus:
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Dielectric constant meter

Capacitance cell

Temperature-controlled chamber

Procedure:

Calibrate the dielectric constant meter using a standard substance with a known dielectric

constant (e.g., air or a reference liquid like benzene).

Clean and dry the capacitance cell.

Fill the cell with the solvent under investigation.

Place the filled cell in a temperature-controlled chamber and allow it to reach the desired

temperature.

Measure the capacitance of the cell containing the solvent.

The dielectric constant of the solvent is calculated based on the measured capacitance and

the calibration data.

Visualizing Solvent Selection
The process of selecting an appropriate solvent involves considering multiple physicochemical

properties in a logical sequence. The following diagram illustrates a typical workflow for solvent

selection in a research or development context.
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Caption: A workflow diagram for systematic solvent selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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